Cas no 139611-76-0 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester
• CAS No: 139611-76-0
• MF: C₂₃H₂₈O₅
• MW: 384.465427398682
• CID: 1276977
• Update Time: 2024-08-04

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-,(4-carboxyphenyl)methyl ester
• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, (4-carboxyphenyl)methyl ester

• Inchi： 1S/C23H28O5/c1-22(2,3)17-11-16(12-18(19(17)24)23(4,5)6)21(27)28-13-14-7-9-15(10-8-14)20(25)26/h7-12,24H,13H2,1-6H3,(H,25,26)
• InChI Key： BYPLPHYQSDXHLB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C(C(O)=O)C=C1)(=O)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 384.19374

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 519.5±50.0 °C(Predicted)
• PSA: 83.83
• pka: 4.08±0.10(Predicted)